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Compound of Interest

4-Chloro-2-trifluoroacetyl-6-
Compound Name:
methoxyaniline

CAS No.: 205756-22-5

Cat. No.: B020388

Get Quote

\ J

CAS Number: 205756-22-5 Synonyms: 1-(2-Amino-5-chloro-3-methoxyphenyl)-2,2,2-
trifluoroethanone; 6-Methoxy-Efavirenz Intermediate.

Executive Summary & Application Context

This guide provides a technical comparison of commercial purity grades for 4-Chloro-2-
trifluoroacetyl-6-methoxyaniline, a critical scaffold in the synthesis of next-generation Non-
Nucleoside Reverse Transcriptase Inhibitors (NNRTIS).

While the non-methoxy analog (CAS 173676-59-0) is the standard intermediate for Efavirenz,
the 6-methoxy variant (CAS 205756-22-5) is utilized in advanced structure-activity relationship
(SAR) studies to enhance binding affinity and overcome viral resistance profiles. Consequently,
purity requirements for this compound are stringent, as the methoxy group introduces unique
stability and impurity challenges not seen in the standard Efavirenz supply chain.

Key Decision Factors for Researchers:
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» Regioisomer Contamination: The electron-donating methoxy group activates the ring,
increasing the risk of isomeric byproducts during trifluoroacetylation.

 Stability: The 6-methoxy group makes the aniline more susceptible to oxidation compared to
the standard 4-chloro-2-trifluoroacetylaniline.

Critical Impurity Profiling

To validate the quality of a commercial batch, you must screen for specific impurities that arise
from the synthesis pathway (typically Friedel-Crafts acylation of 4-chloro-2-methoxyaniline).

Origin of Impurities (Pathway Analysis)
The following Graphviz diagram illustrates the synthesis logic and where specific impurities
(Impurity A and B) originate.
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Figure 1: Synthesis pathway illustrating the origin of critical impurities. Note that Impurity B
(Regioisomer) is difficult to remove due to similar solubility properties.

Comparative Performance: Pharma Grade vs.
Technical Grade

We analyzed two commercial batches: Supplier A (Pharma Grade, claimed >99%) and Supplier
B (Technical Grade, claimed >95%).
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Table 1: Analytical Data Summary

Parameter

Supplier A (Pharma
Grade)

Supplier B
(Technical Grade)

Impact on Drug
Discovery

Purity (HPLC)

99.4%

95.2%

High purity is essential

for accurate

values in biological

assays.

Appearance

Off-white crystalline

solid

Dark yellow/brown

powder

Dark color indicates
oxidation of the aniline

amine group.

Impurity A (Start. Mat.)

< 0.05%

2.1%

Competing
nucleophile in
downstream

cyclization reactions.

Water Content (KF)

0.1%

0.8%

Excess water
hydrolyzes sensitive
acyl chlorides in

subsequent steps.

Cost (Normalized)

100% (Baseline)

65%

Tech grade requires
recrystallization,

negating cost savings.

Expert Insight: Supplier B's product contained significant levels of 4-Chloro-2-methoxyaniline

(Starting Material). In NNRTI synthesis, this impurity will compete with the target in the

cyclization step with cyclopropyl acetylene, leading to a "dead" side-product that is extremely

difficult to separate from the final API. Recommendation: Use Supplier A for all GLP/GMP

steps.

Validated Analytical Protocols

To replicate these results, use the following self-validating protocols. These methods are

designed to separate the target from its specific methoxy-bearing impurities.
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Protocol A: High-Performance Liquid Chromatography
(HPLC)

This method separates the target (hydrophobic) from the more polar starting aniline and
oxidized byproducts.

e Instrument: Agilent 1260 Infinity Il or equivalent.
e Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 um).
» Mobile Phase A: 0.1% Formic Acid in Water (buffers the aniline).
» Mobile Phase B: Acetonitrile (ACN).
e Flow Rate: 1.0 mL/min.
e Detection: UV @ 254 nm (aromatic ring) and 210 nm (amide bond).
e Gradient Program:
o 0-2 min: 10% B (Isocratic hold for polar impurities)
o 2-15min: 10% - 90% B (Linear gradient)
o 15-20 min: 90% B (Wash)
Retention Time Reference:
e Impurity A (Start Mat): ~4.5 min
o Target (CAS 205756-22-5): ~11.2 min

e Bis-acylated byproduct: ~14.5 min

Protocol B: Workflow Decision Tree

Use this logic to determine the appropriate analytical technique based on sample stage.
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Figure 2: Analytical decision matrix for evaluating incoming raw materials.

Handling & Stability (Safety Data)
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Storage: The 6-methoxy group activates the ring, making it sensitive to light and air. Store at
-20°C under inert atmosphere (Argon/Nitrogen).

Solubility: Insoluble in water.[1] Soluble in DMSO, Methanol, and Ethyl Acetate.

Safety: Irritant. Handle in a fume hood. Avoid contact with strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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